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Compound of Interest

Compound Name: PEG2000-DGG

Cat. No.: B12406726 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount to groundbreaking work. This document provides immediate and essential safety

and logistical information for handling PEG2000-DGG, a valuable compound in modern

research. Adherence to these guidelines will help ensure safe operational procedures and

proper disposal, fostering a secure and productive research environment.

While a specific Safety Data Sheet (SDS) for PEG2000-DGG was not identified, the following

recommendations are based on the safety profiles of structurally similar polyethylene glycol

(PEG) derivatives. It is crucial to handle this compound with a conservative approach,

assuming it may share properties with related chemicals.

Personal Protective Equipment (PPE)
The consistent recommendation for handling PEGylated compounds is the use of appropriate

personal protective equipment to minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields

Protects eyes from potential

splashes or airborne particles.

[1][2][3]

Hand Protection Nitrile rubber gloves
Provides a barrier against skin

contact.[2]

Body Protection
Laboratory coat or other

protective clothing

Prevents contamination of

personal clothing and skin.[1]

Respiratory Protection
Generally not required with

adequate ventilation

Use a particle filter if dust or

aerosols are generated.[1][2]

[4]

Operational Plan: From Receipt to Use
A systematic approach to handling PEG2000-DGG from the moment it arrives in the laboratory

is critical for safety and maintaining the integrity of the compound.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Labeling: Ensure the container is clearly labeled with the compound name, date of receipt,

and any known hazards.

Storage Conditions: Store the compound in a tightly sealed container in a cool, dry, and well-

ventilated area.[1][4] Keep it away from strong oxidizing agents.[1] For long-term stability,

some similar compounds require storage at -20°C, protected from light.[5] Always consult the

supplier's specific storage recommendations.

Handling and Experimental Use
Designated Area: Conduct all handling and weighing of PEG2000-DGG in a designated

area, such as a chemical fume hood, to ensure adequate ventilation.[1][3]
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Avoid Dust and Aerosols: Handle the solid compound carefully to avoid the formation of dust.

[1][4] If creating solutions, add the solid to the solvent slowly to prevent aerosolization.

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling the compound.[3]

Spill Response: In case of a spill, wear appropriate PPE, absorb the material with an inert

absorbent, and place it in a sealed container for disposal.[4]

Disposal Plan: Responsible Waste Management
Proper disposal of PEG2000-DGG and any contaminated materials is essential to protect the

environment and comply with regulations. While polyethylene glycol is generally considered

biodegradable, it is important to follow established laboratory waste procedures.[6]

Waste Segregation: Collect all waste materials containing PEG2000-DGG, including unused

compound, contaminated consumables (e.g., pipette tips, tubes), and cleaning materials, in

a clearly labeled, sealed waste container.

Regulatory Compliance: Dispose of the chemical waste in accordance with all local, state,

and federal regulations.[4][6] This typically involves arranging for collection by a licensed

chemical waste disposal contractor.[6]

Prevent Environmental Release: Do not dispose of PEG2000-DGG down the drain or in the

general trash.[4][6] Preventing the entry of the compound into waterways and soil is a critical

responsibility.

Quantitative Data
The following table summarizes key physical and chemical properties based on data for

Polyethylene Glycol 2000.
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Property Value

Physical State Solid[1]

Appearance White[1]

Melting Point 44 - 48 °C[1]

Solubility Soluble in water[1]

Experimental Workflow and Disposal
The following diagram illustrates the key decision points and procedural flow for the safe

handling and disposal of PEG2000-DGG.
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Receiving PEG2000-DGG

Inspect Container for Damage

Store in Cool, Dry, Well-Ventilated Area
(Check for specific temperature requirements)

No Damage

Handling and Use

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Spill Occurs

Work in a Ventilated Area
(e.g., Fume Hood)

Avoid Dust and Aerosol Formation

Experiment Complete

Waste Generation

Segregate Chemical Waste in Labeled, Sealed Container

Dispose via Licensed Chemical Waste Contractor

Absorb with Inert Material
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12406726?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAB2218130&productDescription=POLYETHYLENE+GLYCOL+2000+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-2631-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA5Nzl8YXBwbGljYXRpb24vcGRmfGFERmhMMmhoTXk4NU1qTXpOREUzTnpZME9EazBMMU5FUWw4eU5qTXhYMGRDWDBWT0xuQmtaZ3w4ZjRlOTRjNjQ4M2JmMTBmYjUzZTgyMzA0MzNjMGQyM2RjZjU4OTRhMzg5NGU1NGM4YTgwYzk1YmE0NTQ0M2Iw
https://file.medchemexpress.com/batch_PDF/HY-112764/DMG-PEG-2000-SDS-MedChemExpress.pdf
https://www.abmole.com/literature/peg2000-dspe-msds.html
https://www.avantiresearch.com/en-gb/products/product/880128-dspe-peg2000-amine
https://m.youtube.com/watch?v=wJtsk5iV1PA
https://www.benchchem.com/product/b12406726#personal-protective-equipment-for-handling-peg2000-dgg
https://www.benchchem.com/product/b12406726#personal-protective-equipment-for-handling-peg2000-dgg
https://www.benchchem.com/product/b12406726#personal-protective-equipment-for-handling-peg2000-dgg
https://www.benchchem.com/product/b12406726#personal-protective-equipment-for-handling-peg2000-dgg
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12406726?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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